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Compound of Interest

Compound Name: Acid Blue 1

Cat. No.: B1204435 Get Quote

An In-depth Technical Guide to Acid Blue 1: Molecular Structure, Properties, and Applications

Introduction
Acid Blue 1, also known by numerous synonyms including Patent Blue VF, C.I. 42045, and

Alphazurine G, is a synthetic triarylmethane dye.[1] Due to its intense blue color and water

solubility, it finds widespread use in various industrial and scientific applications. This technical

guide provides a comprehensive overview of the molecular structure, chemical formula,

physicochemical properties, synthesis, and key applications of Acid Blue 1, with a focus on its

relevance to researchers, scientists, and drug development professionals.

Molecular Structure and Formula
Acid Blue 1 is a sodium salt. The molecular structure is characterized by a central carbon

atom bonded to three aromatic rings. Two of the rings are substituted with diethylamino groups,

and the third is a disulfonated phenyl group, which imparts water solubility to the molecule.

There are two commonly cited chemical formulas for Acid Blue 1, which differ by a single

proton, likely reflecting the salt form versus the free acid form:

C₂₇H₃₁N₂NaO₆S₂[2][3]

C₂₇H₃₂N₂O₆S₂[1]

The corresponding IUPAC name is sodium;4-[[4-(diethylamino)phenyl]-(4-

diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]benzene-1,3-disulfonate.[3] The
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structure is depicted below:

Figure 1. Molecular Structure of Acid Blue 1.

Physicochemical Properties
A summary of the key quantitative data for Acid Blue 1 is presented in the table below for easy

reference and comparison.
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Property Value References

Molecular Formula
C₂₇H₃₁N₂NaO₆S₂ /

C₂₇H₃₂N₂O₆S₂
[1][2][3]

Molecular Weight 566.66 g/mol [2][3]

CAS Number 129-17-9 [2][4]

Appearance
Dark blue-green to dark purple

crystalline powder
[5]

Melting Point >250°C [6][7]

Solubility
Soluble in water (1 g/20 mL at

20°C) and ethanol.
[6][8]

λmax (in H₂O) 637-641 nm

Density 0.392 g/cm³ at 20°C [6][7]

Experimental Protocols
Synthesis of Acid Blue 1
The synthesis of Acid Blue 1 typically involves the condensation of 4-Formylbenzene-1,3-

disulfonic acid with N,N-diethylaniline, followed by oxidation.[2]

Materials:

4-Formylbenzene-1,3-disulfonic acid

N,N-diethylaniline (2 molar equivalents)

Oxidizing agent (e.g., sodium dichromate)

Sodium hydroxide or sodium carbonate

Sulfuric acid

Procedure:
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Condensation: React 4-Formylbenzene-1,3-disulfonic acid with two molar equivalents of

N,N-diethylaniline in an acidic medium (e.g., sulfuric acid).

Oxidation: The resulting leuco base is then oxidized using a suitable oxidizing agent to form

the colored triphenylmethane dye.

Salt Formation: The dye is converted to its sodium salt by treatment with sodium hydroxide

or sodium carbonate to improve its water solubility.[2]

Purification: The synthesized dye can be purified by recrystallization from a suitable solvent

system.

Reactants

Process Product4-Formylbenzene-1,3-disulfonic acid

Condensation
(Acidic Medium)

N,N-diethylaniline (2 eq.)

Oxidation
Leuco Base Salt Formation

(NaOH or Na2CO3)
Colored Dye

Acid Blue 1

Click to download full resolution via product page

Diagram 1. General synthesis workflow for Acid Blue 1.

Protein Staining with Acid Blue 1
Acid Blue 1 can be used as a stain for proteins in polyacrylamide gel electrophoresis (PAGE),

analogous to the commonly used Coomassie Brilliant Blue.

Materials:

Staining Solution: 0.1% (w/v) Acid Blue 1 in 40% (v/v) ethanol and 10% (v/v) acetic acid.

Destaining Solution: 40% (v/v) ethanol and 10% (v/v) acetic acid in water.
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Polyacrylamide gel with separated proteins.

Procedure:

Fixation: After electrophoresis, immerse the gel in a fixation solution (e.g., 50% methanol,

10% acetic acid) for 30 minutes.

Staining: Decant the fixation solution and add the Acid Blue 1 staining solution. Gently

agitate the gel for 1-2 hours at room temperature.

Destaining: Remove the staining solution and add the destaining solution. Gently agitate,

changing the destaining solution every 30-60 minutes until the protein bands are clearly

visible against a clear background.

Polyacrylamide Gel after
Electrophoresis

Fixation
(50% Methanol, 10% Acetic Acid)

30 min

Staining
(0.1% Acid Blue 1 in 40% Ethanol, 10% Acetic Acid)

1-2 hours

Destaining
(40% Ethanol, 10% Acetic Acid)
Repeat until background is clear

Visualize Protein Bands
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Diagram 2. Experimental workflow for protein staining.

Signaling Pathways
Currently, there is no scientific literature available that describes a direct involvement of Acid
Blue 1 in any specific biological signaling pathways. Its primary role in a biological context is as

a staining agent for the visualization of macromolecules, particularly proteins.

Applications
Acid Blue 1 has a diverse range of applications:

Textile Industry: It is extensively used for dyeing wool, silk, and nylon fibers.[4]

Biological Stains: It serves as a stain in microscopy and for visualizing proteins in gel

electrophoresis.[4]

Food Industry: In some regions, it is used as a food colorant.

Inks and Cosmetics: It is also utilized in the manufacturing of inks and various cosmetic

products.

Conclusion
Acid Blue 1 is a versatile synthetic dye with significant applications in both industrial and

scientific fields. Its well-characterized molecular structure and physicochemical properties make

it a reliable tool for researchers. While its use as a biological stain is prominent, further

research may uncover novel applications for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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